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A Comparative Analysis of Hydrogen Storage Capabilities in Group V Metal Hydrides:

Vanadium, Niobium, and Tantalum

This guide presents a comparative study of the hydrogen storage properties of Group V metal

hydrides, specifically focusing on vanadium hydride (VHₓ), niobium hydride (NbHₓ), and

tantalum hydride (TaHₓ). The objective is to provide researchers, scientists, and professionals

in drug development with a comprehensive overview of their performance, supported by

experimental data. This comparison covers key metrics including hydrogen storage capacity,

thermodynamic properties, and kinetic performance. Detailed experimental methodologies for

the cited data are also provided to ensure reproducibility and further research.

Data Presentation: A Comparative Overview
The hydrogen storage properties of vanadium, niobium, and tantalum hydrides are summarized

in the table below, offering a clear comparison of their quantitative performance metrics.
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Property
Vanadium Hydride
(VHₓ)

Niobium Hydride
(NbHₓ)

Tantalum Hydride
(TaHₓ)

Gravimetric Hydrogen

Capacity (wt%)

Up to 5.8 (gel)[1], ~2.0

(reversible, bulk)[2][3]

~2.45 (total, for

Ti₁₁V₃₀Nb₂₈Cr₃₁ alloy)

[4]

Data not readily

available for direct

comparison

Volumetric Hydrogen

Capacity (g/L)

~150 (estimated for

VH₂)
~114 (for NbH) ~100 (for TaH)

Enthalpy of Formation

(ΔH_f)
-40 kJ/mol H₂[5]

-27 kJ/mol H₂ (-0.28

eV/H atom)[6]

Data not readily

available for direct

comparison

Entropy of Formation

(ΔS_f)
-140 J/K·mol H₂[5]

Data not readily

available for direct

comparison

Data not readily

available for direct

comparison

Activation Energy for

Desorption (E_a)

79.41 - 83.56

kJ/mol[7]

~58 - 105 kJ/mol (14 -

25 kcal/mol)[8]

56.2 kJ/mol (for

hydriding)[9]

Experimental Protocols
The following are detailed methodologies for the key experiments commonly used to

characterize the hydrogen storage properties of metal hydrides.

Sieverts' Method (Volumetric Analysis)
The Sieverts' method is a volumetric technique used to measure the amount of hydrogen

absorbed or desorbed by a material at a given pressure and temperature.

Objective: To determine the pressure-composition-temperature (PCT) isotherms, which are

crucial for understanding the thermodynamic properties of the hydride.

Methodology:

A known mass of the metal hydride sample is placed in a sealed reactor of a known volume.
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The reactor is evacuated to remove any residual gases and heated to the desired

temperature.

A known quantity of hydrogen gas is introduced into a calibrated reservoir of known volume.

The hydrogen is then expanded into the reactor containing the sample.

After the system reaches equilibrium, the final pressure is measured.

The amount of hydrogen absorbed by the sample is calculated based on the pressure drop,

the known volumes of the reactor and reservoir, and the temperature, using the ideal gas law

or a real gas equation of state.

This process is repeated at different pressures to construct a full PCT isotherm.

Temperature Programmed Desorption (TPD)
TPD is used to study the desorption kinetics of hydrogen from a metal hydride.

Objective: To determine the desorption temperature and to calculate the activation energy for

desorption.

Methodology:

The metal hydride sample is first fully hydrogenated.

The sample is then heated at a constant rate in a controlled atmosphere (typically an inert

gas flow or under vacuum).

A detector, such as a thermal conductivity detector (TCD) or a mass spectrometer,

continuously monitors the concentration of hydrogen in the effluent gas.

A plot of the hydrogen concentration versus temperature is generated, showing one or more

desorption peaks.

The temperature at which the desorption rate is maximum (T_m) is determined for different

heating rates (Φ).
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The activation energy (E_a) can then be calculated using the Kissinger method by plotting

ln(Φ/T_m²) versus 1/T_m.[10]

Differential Scanning Calorimetry (DSC)
DSC is used to measure the heat flow associated with the absorption and desorption of

hydrogen.

Objective: To determine the enthalpy (ΔH) and entropy (ΔS) of hydride formation and

decomposition.

Methodology:

A small, known mass of the sample is placed in a sample pan, and an empty reference pan

is also prepared.

Both pans are heated or cooled at a controlled rate in a hydrogen or inert atmosphere.

The DSC instrument measures the difference in heat flow between the sample and the

reference.

Exothermic or endothermic peaks in the DSC curve correspond to the heat of absorption or

desorption, respectively.

The area under the peak is integrated to determine the total heat of the reaction, which is

then used to calculate the enthalpy change.

Mandatory Visualization
The following diagrams illustrate the logical relationships and experimental workflows

discussed in this guide.
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Caption: Experimental workflow for characterizing metal hydrides.
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Caption: Steps in the hydrogen absorption process by a metal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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